1-(4-Aminophenyl)-3,3-dimethylazetidin-2-one
Overview
Description
The compound “1-(4-Aminophenyl)-3,3-dimethylazetidin-2-one” is a complex organic molecule. It likely contains an azetidine ring, which is a three-membered nitrogen-containing ring, substituted with a 4-aminophenyl group and two methyl groups .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized via amide coupling reactions . For instance, a new covalent organic framework (COF) was synthesized by the amide coupling between 1,3,5-tris(4-aminophenyl)benzene and trimesoyl chloride .Scientific Research Applications
Comprehensive Analysis of “1-(4-Aminophenyl)-3,3-dimethylazetidin-2-one” Applications
“1-(4-Aminophenyl)-3,3-dimethylazetidin-2-one” is a compound with potential applications in various scientific research fields. Below is a detailed analysis of six unique applications, each within its own dedicated section.
Agrochemical Research
Application: As an organic intermediate, this compound can be utilized in the development of agrochemicals .
Pharmaceutical Development
Application: The compound serves as a precursor in pharmaceutical synthesis .
Dye and Pigment Industry
Application: It has utility in the synthesis of dyes and pigments .
Sensing Technologies
Application: Boronic acids, which share a functional group with our compound, are used in sensing applications .
Biological Labelling and Imaging
Application: Related compounds are used for biological labelling and imaging .
Material Science
Application: It may contribute to the development of covalent organic frameworks (COFs) .
Mechanism of Action
Target of Action
Similar compounds have been studied for their antitrypanosomiasis activity, suggesting potential targets within the evolutionary cycle of trypanosoma cruzi .
Mode of Action
Related compounds have been shown to interact with their targets, resulting in inhibition of parasite proliferation
Biochemical Pathways
cruzi, including Cruzain, Trypanothione reductase, TcGAPDH, and CYP51 .
Pharmacokinetics
Related compounds have been shown to present an alignment between permeability and hepatic clearance, although they present low metabolic stability .
Result of Action
Related compounds have been shown to inhibit parasite proliferation and induce cell death .
Future Directions
Future research could focus on the synthesis and characterization of this compound, as well as potential applications. For instance, covalent organic frameworks (COFs) synthesized from similar compounds have been used for the solid phase microextraction of polycyclic aromatic hydrocarbons (PAHs) from water samples .
properties
IUPAC Name |
1-(4-aminophenyl)-3,3-dimethylazetidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O/c1-11(2)7-13(10(11)14)9-5-3-8(12)4-6-9/h3-6H,7,12H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAVORSDDGKMCPH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CN(C1=O)C2=CC=C(C=C2)N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Aminophenyl)-3,3-dimethylazetidin-2-one | |
CAS RN |
325168-07-8 | |
Record name | 1-(4-aminophenyl)-3,3-dimethylazetidin-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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